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Get Quote

An In-Depth Technical Guide to 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide: Structure,

Properties, and Synthetic Utility

Abstract: The thiomorpholine 1,1-dioxide scaffold is a cornerstone in modern medicinal

chemistry, recognized as a privileged structure due to its favorable physicochemical properties

and versatile biological activities.[1] This guide provides a comprehensive technical overview of

a key derivative, 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide. We will dissect its

molecular structure, detail its physicochemical properties, propose a robust and logical

synthetic pathway with a detailed experimental protocol, and explore its potential applications

in drug discovery and development. This document is intended for researchers, medicinal

chemists, and drug development professionals seeking to leverage this valuable building block

in their synthetic programs.
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4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide, identified by CAS number 205194-33-8, is

a bifunctional organic compound featuring a saturated heterocyclic sulfone and a primary

alcohol.[2] The core structure consists of a six-membered thiomorpholine ring where the sulfur

atom is fully oxidized to a sulfone (S,S-dioxide). A three-carbon chain terminating in a hydroxyl

group is attached to the ring's nitrogen atom.

The sulfone group is a critical feature, acting as a potent hydrogen bond acceptor while being

metabolically stable. Its polarity significantly influences the molecule's solubility and overall

ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The terminal hydroxyl

group on the N-propyl substituent offers a site for hydrogen bonding interactions with biological

targets or serves as a reactive handle for subsequent chemical modifications, such as

esterification or etherification, to generate compound libraries or prodrugs.

Caption: 2D Structure of 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide.

Table 1: Physicochemical and Identification Data

Property Value Source(s)

CAS Number 205194-33-8 [2]

Molecular Formula C₇H₁₅NO₃S [2]

Molecular Weight 193.26 g/mol [2]

Synonyms
3-(1,1-Dioxothiomorpholino)-1-

propanol

Appearance
White to light yellow/orange

solid powder or crystal
[2]

Melting Point 70-74 °C

Purity ≥98.0% (GC) [2]

Solubility Soluble in Methanol

Storage Conditions

Air sensitive; store at room

temperature (<15°C

recommended) under an inert

gas in a cool, dark place.

[2]
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Synthesis Strategy and Experimental Protocol
While specific peer-reviewed syntheses for this exact molecule are not detailed in readily

available literature, a logical and robust two-step synthetic pathway can be devised from

commercially available starting materials. The strategy involves the N-alkylation of the parent

heterocycle, thiomorpholine, followed by the oxidation of the sulfide to the target sulfone. This

approach is standard in heterocyclic chemistry and provides a reliable method for accessing N-

substituted thiomorpholine 1,1-dioxides.

Proposed Synthetic Pathway
The synthesis is best approached in two distinct steps:

Step 1: N-Alkylation. Reaction of thiomorpholine with 3-chloro-1-propanol in the presence of

a non-nucleophilic base to form the intermediate, 4-(3-hydroxypropyl)thiomorpholine.

Step 2: Oxidation. Selective oxidation of the sulfur atom in the intermediate using a suitable

oxidizing agent, such as hydrogen peroxide, to yield the final product, 4-(3-
Hydroxypropyl)thiomorpholine 1,1-Dioxide.

Thiomorpholine +
3-Chloro-1-propanol

Step 1: N-Alkylation
(Base, Solvent, Heat)

Intermediate:
4-(3-hydroxypropyl)thiomorpholine

Step 2: Oxidation
(H₂O₂, Solvent)

Final Product:
4-(3-Hydroxypropyl)thiomorpholine

1,1-Dioxide

Click to download full resolution via product page

Caption: Proposed two-step synthetic workflow for the target compound.

Detailed Experimental Protocol
Trustworthiness Note: This protocol includes checkpoints for reaction monitoring (e.g., TLC,

LC-MS), which are crucial for self-validation. These analyses confirm the consumption of

starting material and the formation of the desired product at each stage, ensuring the chemist

can make informed decisions about reaction time, workup, and purification.

Step 1: Synthesis of 4-(3-hydroxypropyl)thiomorpholine
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Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, add thiomorpholine (1.0 eq.), acetonitrile (5 mL per mmol of thiomorpholine), and

potassium carbonate (K₂CO₃, 2.0 eq.).

Reagent Addition: Add 3-chloro-1-propanol (1.1 eq.) to the stirring suspension at room

temperature.

Reaction: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 12-18 hours.

Causality: Acetonitrile is a suitable polar aprotic solvent, and K₂CO₃ is a cost-effective

base to neutralize the HCl generated during the Sₙ2 reaction. Refluxing provides the

necessary activation energy for the alkylation.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the thiomorpholine starting material is

consumed.

Workup: Cool the mixture to room temperature and filter off the inorganic salts. Concentrate

the filtrate under reduced pressure to obtain the crude product.

Purification: The crude material can be purified by column chromatography on silica gel or

used directly in the next step if deemed sufficiently pure by analysis.

Step 2: Synthesis of 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide

Setup: Dissolve the crude or purified 4-(3-hydroxypropyl)thiomorpholine (1.0 eq.) from Step 1

in methanol (5 mL per mmol) in a round-bottom flask equipped with a magnetic stir bar. Cool

the flask in an ice-water bath.

Reagent Addition: Add hydrogen peroxide (H₂O₂, 30% aqueous solution, 2.5 eq.) dropwise to

the stirring solution, ensuring the internal temperature does not exceed 20°C.

Causality: Hydrogen peroxide is a common and effective oxidant for converting sulfides to

sulfones. The reaction is exothermic, necessitating controlled addition at low temperature

to prevent runaway reactions. Methanol is a suitable solvent that is miscible with both the

organic substrate and the aqueous oxidant.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at

room temperature for 24 hours.

Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the sulfide

intermediate and the appearance of the sulfone product.

Workup: Quench the reaction by carefully adding an aqueous solution of sodium sulfite

(Na₂SO₃) until a negative test with peroxide indicator strips is obtained. Concentrate the

mixture under reduced pressure to remove the methanol.

Purification: Extract the resulting aqueous residue with dichloromethane or ethyl acetate (3x

volumes). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The resulting solid can be further purified by

recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the final

product.

Applications in Medicinal Chemistry and Drug
Discovery
The thiomorpholine 1,1-dioxide scaffold is a bioisostere of the widely used morpholine ring, but

with distinct properties that medicinal chemists can exploit. The sulfone group is more polar

and a stronger hydrogen bond acceptor than the ether oxygen in morpholine, which can lead to

improved solubility and different binding interactions.

Key Roles and Potential Applications:

Scaffold for Bioactive Agents: The parent scaffold is integral to numerous compounds with

demonstrated biological activity, including antitubercular, antimalarial, hypolipidemic, and

antioxidant properties.[1] For instance, the antibiotic Sutezolid, a thiomorpholine analogue of

Linezolid, highlights the scaffold's importance in developing next-generation therapeutics.[1]

Intermediate for Library Synthesis: 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide is an

ideal building block. The terminal hydroxyl group serves as a versatile synthetic handle for

diversification. It can be used in esterification, etherification, or click chemistry reactions to

rapidly generate a library of analogues for structure-activity relationship (SAR) studies.
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Pharmacophore Element: The hydroxypropyl chain can directly participate in binding to a

biological target. The hydroxyl group can act as a hydrogen bond donor or acceptor,

anchoring the molecule in a protein's active site. This is particularly relevant in the design of

kinase inhibitors and other enzyme-targeted therapies.

Improving ADME Properties: The introduction of the polar sulfone and hydroxyl groups is a

common strategy to enhance aqueous solubility and modulate lipophilicity (LogP), which are

critical parameters for optimizing a drug candidate's pharmacokinetic profile.
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Caption: Key structural elements influencing the compound's utility.

Safety and Handling
Comprehensive toxicological data for 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide is not

publicly available. Therefore, safety precautions should be based on the data for the parent

compound, thiomorpholine 1,1-dioxide, and general principles of laboratory safety.

Hazards: The parent compound is known to cause skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[3] It is prudent to assume this derivative

carries similar risks.

Handling: Handle in a well-ventilated area or a chemical fume hood.[4] Wear appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
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resistant gloves.[5] Avoid breathing dust and prevent contact with skin and eyes.[4][5]

Storage: The compound is listed as air-sensitive.[2] It should be stored in a tightly sealed

container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry, and dark place to

maintain product quality.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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